Zinc neodecanoate, AldrichCPR
Description
Significance in Contemporary Chemical Science
In contemporary chemical science, zinc neodecanoate is recognized for its role as a highly effective catalyst. bdmaee.net It functions as a Lewis acid catalyst, meaning it can accept an electron pair, which allows it to facilitate a variety of chemical reactions. bdmaee.net This catalytic activity is a key reason for its widespread use.
One of the most prominent applications of zinc neodecanoate is in polymerization processes . bdmaee.net It is frequently used as a co-catalyst, particularly in the polymerization of olefins such as ethylene (B1197577) and propylene, to produce high-quality polymers with precise molecular weights. bdmaee.net This results in more uniform polymers, which are crucial for demanding applications. bdmaee.net In the realm of polyurethane chemistry, zinc neodecanoate is a commonly used catalyst that preferentially catalyzes crosslinking reactions to form biurets and allophanates. reaxis.comreaxis.com It is often considered a safer alternative to organotin catalysts. reaxis.com
Furthermore, zinc neodecanoate serves as a valuable precursor in the synthesis of other important materials. For instance, it can be used to create zinc oxide (ZnO) nanoparticles. researchgate.netmdpi.com The choice of precursor in the synthesis of ZnO nanoparticles has been shown to significantly influence the morphology and particle size of the resulting nanomaterials, which in turn affects their properties and potential applications. researchgate.netmdpi.comijret.org
Interdisciplinary Research Landscape Involving Zinc Neodecanoate
The utility of zinc neodecanoate extends across a broad and interdisciplinary research landscape, finding applications in diverse fields beyond traditional chemistry.
In materials science and manufacturing , it is employed to reduce defects in complex structures. bdmaee.net By promoting the formation of smaller, more uniform crystals, it enhances the mechanical properties of materials like thermoplastic polymers. bdmaee.net It also plays a role in the synthesis of conductive polymers for flexible electronics. bdmaee.net In the PVC industry, it acts as a stabilizer, improving resistance to thermal degradation. reaxis.com
The coatings and paints industry utilizes zinc neodecanoate as a drying catalyst or "drier". bdmaee.netreaxis.com It accelerates the curing process of oil-based paints and alkyd resins, leading to faster drying times and improved film hardness and gloss. bdmaee.netreaxis.com
In the electronics sector , this compound is used in the production of semiconductors and printed circuit boards (PCBs). bdmaee.net It aids in the even deposition of metal layers, which helps to minimize defects that could cause electrical failures. bdmaee.net
The aerospace industry has found applications for zinc neodecanoate in creating lightweight and durable components. bdmaee.net It is incorporated into protective coatings for corrosion prevention and wear resistance. bdmaee.net Moreover, it is used as an anti-wear and extreme pressure additive in lubricants and greases, forming a protective film on metal surfaces to reduce friction. bdmaee.netbdmaee.net
Even in the field of personal care and cosmetics , zinc neodecanoate is valued for its antimicrobial, anti-inflammatory, and sebum-regulating effects, making it a component in various formulations for skin health. newtopchem.comnewtopchem.com Its ability to strengthen the skin's barrier function is also a significant benefit. newtopchem.comnewtopchem.com
Interactive Data Table: Interdisciplinary Applications of Zinc Neodecanoate
| Research Area | Specific Application | Reference |
|---|---|---|
| Polymer Chemistry | Catalyst for olefin polymerization; Polyurethane crosslinking | bdmaee.netreaxis.com |
| Materials Science | Defect reduction in structures; PVC stabilization; Additive in 3D printing materials | bdmaee.netbdmaee.netreaxis.com |
| Coatings & Paints | Drying catalyst for faster curing and improved finish | bdmaee.netreaxis.com |
| Electronics | Catalyst for metal layer deposition in semiconductors and PCBs | bdmaee.net |
| Aerospace | Protective coatings; Anti-wear additive in lubricants | bdmaee.netbdmaee.net |
| Personal Care | Antimicrobial and anti-inflammatory agent in cosmetics | newtopchem.comnewtopchem.com |
| Rubber Industry | Accelerator for vulcanization process | newtopchem.com |
Structure
2D Structure
3D Structure of Parent
Properties
Molecular Formula |
C20H40O4Zn |
|---|---|
Molecular Weight |
409.9 g/mol |
IUPAC Name |
7,7-dimethyloctanoic acid;zinc |
InChI |
InChI=1S/2C10H20O2.Zn/c2*1-10(2,3)8-6-4-5-7-9(11)12;/h2*4-8H2,1-3H3,(H,11,12); |
InChI Key |
VADFQXONMAETJP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CCCCCC(=O)O.CC(C)(C)CCCCCC(=O)O.[Zn] |
Origin of Product |
United States |
Synthesis Methodologies and Precursor Chemistry of Zinc Neodecanoate
Conventional Synthetic Routes
The primary conventional method for synthesizing zinc neodecanoate involves the direct reaction of a zinc source with neodecanoic acid. This approach is widely utilized due to its straightforward nature and scalability.
Reaction of Zinc Oxide with Neodecanoic Acid
The most common conventional synthesis involves the reaction of zinc oxide (ZnO) with neodecanoic acid. bdmaee.netgoogleapis.com In this process, the zinc oxide is mixed with neodecanoic acid, leading to the formation of zinc neodecanoate and water as a byproduct. bdmaee.net This reaction can be represented by the general equation:
ZnO + 2 RCOOH → Zn(RCOO)₂ + H₂O
Where RCOOH represents neodecanoic acid. The neodecanoate ligand is a branched-chain carboxylic acid with ten carbon atoms, which imparts excellent thermal stability and oxidation resistance to the resulting zinc compound. bdmaee.net
Influence of Reaction Conditions
The efficiency and characteristics of the zinc neodecanoate produced are heavily influenced by several reaction parameters:
Temperature: The reaction is typically conducted at elevated temperatures, generally ranging from 100°C to 150°C, to facilitate the complete conversion of the reactants. bdmaee.net Higher temperatures can accelerate the reaction rate but must be carefully controlled to prevent degradation of the product.
Solvents: While the reaction can be carried out neat, solvents are often employed to improve mixing and heat transfer. The choice of solvent can impact the reaction kinetics and the final product's properties. nih.gov Isopropyl myristate is one example of a solvent that can be used. google.com
Reactant Ratios: The stoichiometry of the reactants, specifically the molar ratio of zinc oxide to neodecanoic acid, is a critical factor. A slight excess of the acid is often used to ensure complete consumption of the zinc oxide. However, significant deviations from the stoichiometric ratio can lead to the presence of unreacted starting materials or byproducts in the final product. googleapis.com
| Reaction Condition | Typical Range/Value | Influence on Synthesis |
| Temperature | 100°C - 150°C | Affects reaction rate and ensures complete conversion. bdmaee.net |
| Solvents | Neat or with solvents like isopropyl myristate | Improves mixing, heat transfer, and can influence product properties. nih.govgoogle.com |
| Reactant Ratios | Near stoichiometric, often with a slight excess of neodecanoic acid | Determines the completeness of the reaction and purity of the product. googleapis.com |
Advanced Synthesis Techniques for Tailored Zinc Neodecanoate Forms
Recent advancements in materials science have driven the development of more sophisticated methods for synthesizing zinc neodecanoate, particularly in the form of nanoparticles. These techniques allow for precise control over the material's properties.
Nanoparticle Synthesis and Morphological Control
The synthesis of zinc neodecanoate nanoparticles has garnered significant interest due to their unique properties and applications. bdmaee.net Controlling the size and shape (morphology) of these nanoparticles is crucial for tailoring their functionality.
The sol-gel process is a versatile technique for producing nanomaterials, including nano-zinc neodecanoate. nih.govscielo.org.coresearchgate.net This method involves the transition of a solution (sol) into a gel-like network containing the desired chemical components. By carefully controlling parameters such as precursor concentration, pH, and temperature, it is possible to produce nanoparticles with a narrow size distribution. nih.govcore.ac.uk While direct sol-gel synthesis of zinc neodecanoate is a specialized area, the principles of sol-gel chemistry are fundamental to creating metal-organic frameworks and precursors for other nanomaterials. nih.govscielo.org.co
Preparation of Functionalized Zinc Neodecanoate Derivatives
The synthesis of functionalized zinc neodecanoate derivatives involves the incorporation of additional chemical moieties to the neodecanoate ligand or the zinc center, thereby tailoring the compound's properties for specific applications. While research directly focused on a wide array of functionalized zinc neodecanoate derivatives is emerging, the principles can be understood by examining the synthesis of other functionalized zinc carboxylates. These methodologies often involve the use of functionalized carboxylic acids as precursors or post-synthesis modification of the zinc carboxylate complex.
One approach involves the direct synthesis from a functionalized carboxylic acid. For instance, the synthesis of zinc carboxylates with amino functionalities has been demonstrated. In a study on creating zinc(II) metal-organic frameworks (MOFs), amino-functionalized terephthalic acid was used as a linker. The presence of the amino group was shown to accelerate the formation of crystalline MOFs in aqueous solutions at room temperature, a process described as biomimetic mineralization. acs.org This suggests that a similar approach could be employed for zinc neodecanoate by introducing an amino group onto the neodecanoic acid backbone prior to the reaction with a zinc precursor.
Another strategy involves the introduction of ether linkages into the carboxylate ligand. Research on layered zinc hydroxides (LZHs) has shown that alkyl ether carboxylates can be directly reacted with an organozinc reagent to form carboxylate-intercalated LZHs. researchgate.net This method allows for the creation of functional nanosheets with high solubility in polar solvents. This principle could be adapted to synthesize ether-functionalized zinc neodecanoate, potentially enhancing its solubility and dispersibility in various media.
Furthermore, the concept of creating more complex, functionalized zinc carboxylate structures is evident in the development of novel dental cements. In this context, acrylate (B77674) and methacrylate (B99206) derivatives of amino acids were synthesized and then formulated into zinc/calcium polycarboxylate cements. nih.gov This highlights the potential for attaching polymerizable groups to the carboxylate ligand, which could then be used to incorporate zinc neodecanoate into polymer matrices.
The following table summarizes research findings on the synthesis of functionalized zinc carboxylates, which can be considered analogous to the potential synthesis of functionalized zinc neodecanoate derivatives.
| Functional Group | Precursor/Method | Key Finding | Potential Application for Zinc Neodecanoate |
| Amino | Amino-functionalized terephthalic acid | Accelerates formation of crystalline Metal-Organic Frameworks (MOFs). acs.org | Enhanced catalytic activity, modified surface properties. |
| Ether | Alkyl ether carboxylates with an organozinc reagent | Results in the spontaneous exfoliation of layered zinc hydroxide (B78521) nanosheets. researchgate.net | Improved solubility and dispersibility in polar solvents. |
| Acrylate/Methacrylate | Acrylate and methacrylate derivatives of amino acids | Creation of polymerizable zinc/calcium polycarboxylate cements for dental applications. nih.gov | Incorporation into polymer composites for enhanced mechanical or functional properties. |
| Cyano | Post-synthesis modification of Zinc-Terephthalate MOFs | Functionalization for drug loading applications. researchgate.net | Development of zinc neodecanoate-based materials for controlled release applications. |
Green Chemistry Approaches in Zinc Neodecanoate Synthesis
In recent years, the principles of green chemistry have been increasingly applied to the synthesis of chemical compounds to reduce their environmental impact. The synthesis of zinc neodecanoate is no exception, with research focusing on the use of renewable resources, energy-efficient methods, and the elimination of hazardous solvents.
A significant advancement in the green synthesis of zinc neodecanoate involves the use of bio-based precursors. A notable study reported a novel method for synthesizing zinc neodecanoate using neodecanoic acid derived from vegetable-based sources. bdmaee.net This approach not only lessens the reliance on petrochemical feedstocks but can also offer economic advantages. The performance of the resulting "green" zinc neodecanoate was found to be comparable to that of conventionally produced counterparts. bdmaee.net The use of biomass-derived building blocks is a growing trend in the synthesis of natural products and their derivatives, aiming to move away from petrochemical origins. rsc.org
Solvent-free synthesis is another key aspect of green chemistry that has been explored for the preparation of metal carboxylates. Mechanochemistry, which involves inducing reactions in the solid state through mechanical force (e.g., ball milling), offers a promising solventless route. youtube.com While specific research on the mechanochemical synthesis of zinc neodecanoate is limited, studies on other zinc compounds, such as the synthesis of ZnO nanoparticles from ε-Zn(OH)₂, demonstrate the feasibility of this solvent-free approach. nih.govresearchgate.net This method is advantageous due to its simplicity, scalability, and eco-friendliness. rsc.org
Microwave-assisted synthesis is an energy-efficient method that can significantly reduce reaction times compared to conventional heating. This technique has been successfully applied to the synthesis of various zinc oxide nanostructures and other metal carboxylates. nih.govnih.govresearchgate.netmdpi.comrsc.org The rapid and uniform heating provided by microwave irradiation can lead to faster reaction rates and potentially improved product yields. researchgate.net Although direct protocols for the microwave-assisted synthesis of zinc neodecanoate are not widely published, the successful application of this method to similar compounds suggests its potential as a greener alternative to traditional thermal processes.
The table below outlines various green chemistry approaches and their potential application in the synthesis of zinc neodecanoate.
| Green Chemistry Approach | Specific Method/Precursor | Key Advantages | Relevance to Zinc Neodecanoate Synthesis |
| Use of Renewable Feedstocks | Vegetable-based neodecanoic acid | Reduces reliance on petrochemicals, potential cost savings, lower environmental impact. bdmaee.net | Direct application in the synthesis of "green" zinc neodecanoate. |
| Solvent-Free Synthesis | Mechanochemistry (e.g., ball milling) | Eliminates the need for hazardous solvents, reduces waste, energy-efficient. youtube.comrsc.org | A potential method for the direct solid-state synthesis of zinc neodecanoate from zinc oxide and neodecanoic acid. |
| Energy-Efficient Methods | Microwave-assisted synthesis | Shorter reaction times, lower energy consumption, potentially higher yields. nih.govresearchgate.net | A promising alternative to conventional heating for a more rapid and energy-efficient synthesis process. |
| Use of Bio-based Solvents | Bioethanol | Use of renewable solvents to replace traditional, often toxic, solvents like methanol. mdpi.com | Could be explored as a greener solvent system for the synthesis of zinc neodecanoate. |
Spectroscopic and Structural Elucidation of Zinc Neodecanoate and Its Complexes
Coordination Chemistry and Ligand Interactions
In zinc neodecanoate, the carboxylate group (-COO⁻) of the neodecanoate ligand typically binds to the zinc(II) ion. This binding can occur in a bidentate fashion, where both oxygen atoms of the carboxylate group coordinate to the central zinc ion simultaneously. nih.govnih.gov This type of interaction is known as chelation, where the ligand effectively "grasps" the metal ion, forming a stable ring structure. purdue.edu This bidentate coordination is a common feature in metal carboxylate complexes and contributes to their stability. The structure of zinc neodecanoate consists of a central zinc ion bonded to two neodecanoate ligands. bdmaee.net
The flexible coordination preference of the Zn(II) ion allows for various geometries in its complexes. nih.gov The most common coordination numbers for zinc are 4, 5, and 6, leading to tetrahedral, square pyramidal/trigonal bipyramidal, and octahedral geometries, respectively. nih.govwikipedia.org In solid-state zinc carboxylates, both tetrahedral and octahedral geometries are frequently observed. rsc.org The specific geometry in a zinc neodecanoate complex can be influenced by factors such as the steric bulk of the branched neodecanoate ligands and the presence of other coordinating species, such as water or hydroxide (B78521) ions, which can lead to the formation of more complex, polynuclear structures. ontosight.aiijtsrd.com For instance, in some zinc complexes with bidentate ligands, a distorted octahedral geometry is observed. znaturforsch.com
Advanced Characterization Techniques for Structural Confirmation
A suite of advanced analytical methods is employed to confirm the structure, composition, and properties of zinc neodecanoate and its derivatives.
X-ray Diffraction (XRD) is a fundamental technique for elucidating the crystal structure of solid materials like zinc neodecanoate. It can identify the crystalline phase, determine lattice parameters, and assess the purity of the compound. chalcogen.rosumdu.edu.ua A significant application related to zinc neodecanoate is its use as a precursor in the synthesis of zinc oxide (ZnO) nanoparticles. bdmaee.net XRD is crucial for characterizing these resulting nanoparticles, confirming their crystal structure (typically the hexagonal wurtzite phase), and estimating the average crystallite size using the Debye-Scherrer equation. mathsjournal.comresearchgate.net
The table below shows typical XRD data for ZnO nanoparticles, which can be synthesized from zinc neodecanoate.
| 2θ Angle (degrees) | (hkl) Crystal Plane | Crystal System | Source(s) |
| 31.7° | (100) | Hexagonal Wurtzite | sumdu.edu.uamathsjournal.com |
| 34.4° | (002) | Hexagonal Wurtzite | sumdu.edu.uamathsjournal.com |
| 36.2° | (101) | Hexagonal Wurtzite | sumdu.edu.uamathsjournal.com |
| 47.5° | (102) | Hexagonal Wurtzite | sumdu.edu.uamathsjournal.com |
| 56.6° | (110) | Hexagonal Wurtzite | sumdu.edu.uamathsjournal.com |
Mass Spectrometry (MS) is a powerful tool for determining the molecular weight and confirming the elemental composition of zinc neodecanoate. The technique provides a mass-to-charge ratio (m/z) of the molecular ion, which should correspond to the compound's calculated molecular weight (~407.9 amu). sigmaaldrich.comscbt.com Furthermore, the fragmentation pattern observed in the mass spectrum offers valuable structural information. Characteristic fragments would include the loss of one or both neodecanoate ligands. MS is also employed to analyze the purity of materials derived from processes involving zinc neodecanoate, such as monitoring volatile impurities during the distillation of zinc metal. scispace.com
| Ion | Proposed Fragment | Expected m/z (approx.) |
| [M]⁺ | [Zn(C₉H₁₉COO)₂]⁺ | 407.9 |
| [M - C₉H₁₉COO]⁺ | [Zn(C₉H₁₉COO)]⁺ | 237.1 |
| [C₉H₁₉COOH]⁺ | Neodecanoic Acid | 172.3 |
| [Zn]⁺ | Zinc Ion | 65.4 |
Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR), is a spectroscopic technique that detects species with unpaired electrons, such as free radicals. nih.gov The zinc(II) ion in zinc neodecanoate has a d¹⁰ electron configuration and is therefore diamagnetic and ESR-silent. nih.gov However, ESR is highly relevant for studying the chemical processes in which zinc neodecanoate participates. For example, when used as a catalyst in polymerization reactions, ESR can be used to detect and characterize radical intermediates formed during the process. nih.gov It is also invaluable for studying paramagnetic species or defects in materials derived from zinc neodecanoate, such as probing oxygen-related defects or trapped electrons in ZnO nanoparticles. rsc.orgdeepdyve.com
Thermogravimetric Analysis (TGA) for Thermal Decomposition Pathways
Thermogravimetric Analysis (TGA) is instrumental in determining the thermal stability and decomposition characteristics of zinc-based precursors. While specific TGA data for zinc neodecanoate is not extensively detailed in the provided search results, the thermal behavior of related zinc compounds like zinc acetate (B1210297) offers a comparative model for understanding its decomposition into zinc oxide.
The decomposition of zinc-containing precursors is a multi-stage process. For instance, the thermal decomposition of zinc acetate dihydrate begins with the loss of water molecules at temperatures below 100°C, followed by the decomposition of the anhydrous zinc acetate between 150°C and 300°C to form ZnO. core.ac.uk During this phase, evolved gas analysis often detects the release of acetic acid, acetone, and carbon dioxide. core.ac.uk Similarly, other zinc compounds show distinct thermal behaviors; zinc sulfate (B86663) is stable up to 680°C before it begins to decompose, ultimately forming ZnO above 900°C. abo.fidatapdf.com Zinc chloride is noted to vaporize and partially oxidize to ZnO at temperatures above 400°C. abo.fidatapdf.com
In the context of forming ZnO nanoparticles, TGA reveals that decomposition of precursor materials can occur in stages, such as an initial loss of uncoordinated water molecules between 100-150°C, followed by the primary degradation of the organic components to yield ZnO at temperatures ranging from 300-450°C. researchgate.net The complete decomposition to form stable ZnO particles often requires annealing at temperatures around 500°C. core.ac.uk This information is crucial for optimizing synthesis protocols to ensure the full conversion of the precursor to the desired metal oxide.
Table 1: Thermal Decomposition Characteristics of Various Zinc Compounds
| Compound | Initial Decomposition/Event | Temperature Range (°C) | Final Product |
|---|---|---|---|
| Zinc Acetate Dihydrate | Loss of water | < 100 | Anhydrous Zinc Acetate |
| Anhydrous Zinc Acetate | Decomposition | 150 - 350 | Zinc Oxide (ZnO) |
| Zinc Sulfate | Decomposition | 680 - 900 | Zinc Oxide (ZnO) |
Optical Spectroscopic Methods for Film Characterization (UV-Vis, Photoluminescence)
Optical spectroscopy is vital for characterizing thin films derived from zinc neodecanoate precursors, particularly for applications in optoelectronics where transparency and band gap are key parameters.
UV-Visible (UV-Vis) Spectroscopy: This technique measures the transmittance and absorbance of light through a material. ZnO thin films produced from zinc neodecanoate via the molecular precursor method (MPM) have demonstrated high transparency, with an average transmittance of about 90% in the visible spectrum (400-700 nm). mdpi.com This high level of transparency makes them suitable for use as window layers in solar cells and other optoelectronic devices. mdpi.com The absorption edge for such films is typically observed around 370-380 nm, which is characteristic of ZnO's wide band gap. mdpi.comias.ac.in
The optical band gap (Eg) is a critical property determined from UV-Vis data. For ZnO films derived from MPM using zinc neodecanoate, a broadened optical band gap of 3.75 eV has been reported. mdpi.comresearchgate.net This value is larger than that for films produced by other methods like sol-gel (typically around 3.25 eV) and is influenced by synthesis and deposition conditions. mdpi.comresearchgate.net The ability to tailor the band gap by altering precursor concentration has also been noted, with values ranging from 3.19 eV to 3.85 eV in various studies. ias.ac.inyoutube.com
Photoluminescence (PL) Spectroscopy: PL analysis provides insight into the electronic structure and defect states within the material. The PL spectrum of ZnO films typically shows a strong UV emission peak resulting from the recombination of free excitons, which is a hallmark of high-quality crystalline ZnO. scirp.orgresearchgate.net This UV emission is often centered around 383 nm. scirp.org In addition to the UV peak, a broad visible emission band, often in the green region of the spectrum (500-600 nm), is frequently observed. scirp.org This visible emission is generally attributed to intrinsic defects in the ZnO structure, such as oxygen vacancies. youtube.com
Table 2: Optical Properties of ZnO Thin Films Derived from Zinc Precursors
| Property | Method/Precursor | Value | Source |
|---|---|---|---|
| Average Transmittance | MPM (Zinc Neodecanoate) | ~90% (400-700 nm) | mdpi.com |
| Average Transmittance | Sol-Gel | ~88% (400-700 nm) | mdpi.com |
| Optical Band Gap (Eg) | MPM (Zinc Neodecanoate) | 3.75 eV | mdpi.comresearchgate.net |
| Optical Band Gap (Eg) | Sol-Gel | 3.25 eV | mdpi.comresearchgate.net |
| UV Emission Peak | Sol-Gel | ~383 nm | scirp.org |
Microscopic Techniques for Film and Particle Morphology (AFM, SEM)
Microscopic techniques are essential for visualizing the surface topography and structure of particles and films at the nanoscale, providing a direct link between processing conditions and material morphology.
Scanning Electron Microscopy (SEM): SEM is used to observe the surface morphology of synthesized materials. For ZnO thin films, SEM images can reveal details about grain structure, uniformity, and the presence of defects like wrinkles. nih.gov The morphology is highly dependent on the preparation route and precursor concentration. youtube.comscielo.br For example, films derived from zinc acetate can exhibit a smooth surface and a dense network. arxiv.org In some cases, SEM analysis has identified flower-like nanostructures with diameters on the micron scale. researchgate.net
Atomic Force Microscopy (AFM): AFM provides three-dimensional topographical information and quantitative data on surface roughness. ZnO films produced using the molecular precursor method with zinc neodecanoate were found to be relatively rough, with an average roughness (Ra) of 2.73 nm. mdpi.comresearchgate.net This is in contrast to smoother films prepared via a sol-gel method, which had an Ra of 1.55 nm. mdpi.comresearchgate.net The surface roughness can influence the optical properties of the film; smoother surfaces often lead to reduced light scattering and higher optical transmittance. scielo.br
Table 3: Morphological Characteristics of ZnO Films
| Technique | Method/Precursor | Feature | Measurement | Source |
|---|---|---|---|---|
| AFM | MPM (Zinc Neodecanoate) | Average Roughness (Ra) | 2.73 nm | mdpi.comresearchgate.net |
| AFM | Sol-Gel | Average Roughness (Ra) | 1.55 nm | mdpi.comresearchgate.net |
| SEM | Spin Coating | Particle Size | ~50 nm | nih.gov |
Catalytic Mechanisms and Applications of Zinc Neodecanoate
Role as a Catalyst and Co-catalyst in Organic Reactions
Zinc neodecanoate serves as a catalyst in various organic syntheses. guidechem.com It is employed in the production of polyurethanes, where it acts as a catalyst for the reaction between isocyanates and alcohols. alfachemic.comspecialchem.comnewtopchem.com In these applications, it is often characterized as a crosslinking catalyst that can reduce the acidity of the system and promote the reaction, offering an alternative to non-environmental catalysts containing tin, lead, or mercury. newtopchem.com
The compound also functions as a co-catalyst, working in conjunction with other substances to enhance reaction rates and selectivity. bdmaee.net For instance, in polyurethane synthesis, it can be part of a mixed metal catalyst system, such as in combination with bismuth neodecanoate, to achieve desired curing properties. google.com Its utility extends to being an additive in lubricants and a drier in coatings. guidechem.comcymitquimica.com Furthermore, it is used as a stabilizer in plastics and as a corrosion inhibitor. newtopchem.com
Catalysis in Polymerization Reactions
Zinc neodecanoate is particularly significant in polymerization processes due to its thermal stability and reactivity. bdmaee.netcymitquimica.com It functions as a Lewis acid catalyst and often acts as a co-catalyst with other initiators to facilitate the formation of polymer chains. bdmaee.net A key advantage is its ability to remain active at relatively low temperatures, which is beneficial for controlling reaction kinetics. bdmaee.net
One of its primary applications is in the polymerization of olefins like ethylene (B1197577) and propylene. bdmaee.net In these reactions, it is used alongside catalysts such as metallocenes to produce high-quality polymers with precise molecular weights and narrow molecular weight distributions. bdmaee.net This control over the polymer structure results in materials with improved uniformity and fewer defects, making them suitable for demanding applications in automotive parts and medical devices. bdmaee.net Zinc neodecanoate promotes the nucleation of smaller, more uniform crystals, leading to a more homogenous material structure with enhanced mechanical properties like impact and wear resistance. bdmaee.net
The compound is also used in the production of caprolactone (B156226) polyols, where it can serve as the esterification catalyst and subsequently as the catalyst in the polyurethane synthesis. google.com
Interactive Table: Properties of Zinc Neodecanoate
| Property | Value | Source(s) |
| Molecular Formula | Zn(C₁₀H₁₉COO)₂ or C₂₀H₃₈O₄Zn | guidechem.combdmaee.netnewtopchem.com |
| Appearance | White to off-white/slightly yellowish powder or liquid | guidechem.combdmaee.netcymitquimica.comnewtopchem.com |
| Molecular Weight | ~375-436 g/mol | guidechem.combdmaee.netnewtopchem.com |
| Solubility | Insoluble in water, soluble in organic solvents (e.g., toluene, xylene) | bdmaee.netcymitquimica.comnewtopchem.com |
Vulcanization Acceleration in Rubber Processing
Zinc neodecanoate is a highly effective accelerator additive in the rubber industry, enhancing the vulcanization process for both natural and synthetic rubbers. newtopchem.com Its role is to facilitate the cross-linking of rubber molecules, which improves the strength, elasticity, and durability of the final product. newtopchem.com The effectiveness of zinc neodecanoate as an accelerator is attributed to its ability to form complexes with sulfur and other vulcanizing agents, which promotes the formation of cross-links. newtopchem.com This leads to faster curing times and lower energy consumption during production. newtopchem.com
During vulcanization, zinc neodecanoate facilitates sulfur cross-linking. newtopchem.comvulcanchem.com It forms stable complexes with sulfur and other vulcanizing agents, which accelerates the cross-linking reactions between polymer chains. newtopchem.com This catalytic activity helps to create a denser and more uniform cross-link network within the rubber matrix, contributing to improved mechanical properties.
In styrene-butadiene rubber (SBR) formulations, commonly used in tire manufacturing, zinc neodecanoate is particularly effective. newtopchem.com It enhances the rate of vulcanization without negatively impacting the mechanical properties of the rubber. newtopchem.com Research has indicated that the addition of zinc neodecanoate to SBR compounds can lead to improvements in tensile strength, tear resistance, and fatigue resistance. newtopchem.com
Ethylene-propylene-diene monomer (EPDM) is an elastomer known for its excellent resistance to weathering and chemicals. newtopchem.com In EPDM compounds, zinc neodecanoate is often used as a co-accelerator alongside peroxides or sulfur-based vulcanizing agents. newtopchem.com Its inclusion in EPDM formulations has been shown to improve curing efficiency and reduce the tendency for scorching, which is premature vulcanization during processing. newtopchem.com
The development of nano-sized zinc neodecanoate particles represents a significant advancement in rubber processing. newtopchem.com These nano-particles offer enhanced dispersion and reactivity within the rubber compound. newtopchem.com Studies have demonstrated that nano-zinc neodecanoate, synthesized via methods like sol-gel, can provide superior vulcanization efficiency and lead to better mechanical properties compared to its conventional micro-sized counterpart when incorporated into rubber compounds. newtopchem.com
Polyurethane Foam Synthesis
Zinc neodecanoate plays a multifaceted role in the synthesis of polyurethane (PU) foams, acting as a crucial additive that influences the reaction kinetics, final structure, and mechanical performance of the material. researchgate.net Its application addresses the need for catalysts that can control the complex reactions involved in foaming, leading to products with desired properties for various applications, from automotive parts to insulation. researchgate.netmdpi.com
In polyurethane chemistry, the primary reaction is the formation of urethane (B1682113) linkages from the reaction of a polyol with a polyisocyanate. However, a competing reaction between the isocyanate and water (used as a blowing agent) can occur, leading to the formation of urea (B33335) and carbon dioxide gas. The balance between these reactions is critical for the final properties of the foam.
Zinc carboxylates like zinc neodecanoate are recognized for their role in catalyzing the crosslinking reactions that build the polymer network, such as the formation of allophanates and biurets. mdpi.com While highly effective in promoting these curing processes, zinc neodecanoate is often used in conjunction with other metal catalysts, such as bismuth carboxylates. mdpi.com Bismuth catalysts are noted for being more selective towards the primary urethane-forming (gelling) reaction. mdpi.com This synergistic approach allows for precise control over the entire foaming process, from initial bubble formation to final curing. The use of zirconium-based catalysts has also been studied for selectively promoting the isocyanate-hydroxyl reaction over the isocyanate-water reaction, which helps in reducing gassing and extending the pot life of coatings. researchgate.net
Zinc neodecanoate functions effectively as a nucleating agent during the polyurethane foaming process. researchgate.net The formation of the foam's cellular structure begins with the nucleation of gas bubbles within the polymer matrix. Zinc neodecanoate provides additional nucleation sites, which facilitates the formation of a greater number of smaller and more uniform bubbles. researchgate.net
This leads to a more consistent and finer cell structure, which is critical for the foam's performance. A finer cell structure generally results in lower thermal conductivity and improved mechanical properties. researchgate.netnih.gov The compound also acts as a stabilizer, reducing the surface tension between the gas bubbles and the polymer matrix. This stabilization helps prevent the collapse or merging of bubbles during the critical growth phase, ensuring the foam maintains its intended volume and density. researchgate.net The incorporation of nanoparticles, such as zinc oxide (ZnO), has also been shown to refine cell structure, acting as nucleating agents and leading to a higher number of cells with a smaller pore size. researchgate.net
The refined cell structure and enhanced polymer crosslinking facilitated by zinc neodecanoate directly translate to improved mechanical properties of the resulting polyurethane foam. By promoting a more uniform cell distribution and stronger polymer network, the foam exhibits enhanced strength, durability, and resilience. researchgate.net
Research has demonstrated significant improvements in key mechanical metrics with the addition of zinc neodecanoate. For instance, studies have shown that its inclusion can lead to a notable increase in both tensile and compressive strength. researchgate.net The ability of the foam to absorb impact and resist deformation is also enhanced. researchgate.net
Table 1: Effect of Zinc Neodecanoate on Mechanical Properties of Composite Foams
| Property | Improvement with Zinc Neodecanoate Addition | Reference Application |
|---|---|---|
| Tensile Strength | 75% increase (with 1% addition) | Automotive Car Seats |
| Compressive Strength | 120% increase (with 1% addition) | Automotive Car Seats |
| Impact Resistance | 60% increase (with 0.3% addition) | Packaging Foams |
| Thermal Conductivity | 20% reduction (with 0.5% addition) | Construction Insulation |
This table is generated based on data from various studies on composite foams. researchgate.net
The influence of foam density and cell structure on mechanical properties is a well-established principle. Generally, higher density foams exhibit greater compressive and tensile strength. nih.gov Similarly, foams with a more open-cell structure have been found to possess greater tensile and compressive strengths compared to closed-cell foams of similar density. nih.govscispace.com The role of zinc neodecanoate as a nucleating agent and crosslinking promoter is therefore crucial in engineering foams with an optimal balance of density and cell morphology to meet the mechanical demands of specific applications. researchgate.netrsc.org
Heterogeneous Catalysis and Precursor Roles
Beyond its application in polyurethane systems, zinc neodecanoate serves as a versatile compound in heterogeneous catalysis, both as a precursor to create active catalytic materials and as a catalyst itself in various chemical processes.
Zinc neodecanoate can be used as a starting material, or precursor, for the synthesis of other zinc-based catalytic materials, most notably zinc oxide (ZnO). nih.govnih.gov Through processes like thermal decomposition, zinc neodecanoate can be converted into ZnO nanoparticles. researchgate.netscispace.comrsc.org The properties of the resulting ZnO, such as crystallite size and surface area, are influenced by the choice of precursor and synthesis conditions. mdpi.com
These synthesized ZnO nanoparticles exhibit significant catalytic activity in various fields. For example, ZnO nanoparticles are effective photocatalysts for the degradation of organic pollutants. nih.gov They are also used as catalysts in the synthesis of biodiesel via transesterification reactions. nih.gov The ability to generate catalytically active ZnO from precursors like zinc neodecanoate is valuable for creating materials for environmental remediation and sustainable fuel production. mdpi.comnih.govnih.gov
Zinc neodecanoate demonstrates catalytic activity in several chemical transformations beyond polyurethane formation.
PVC Heat Stabilization : In the polyvinyl chloride (PVC) industry, zinc neodecanoate serves as an excellent heat stabilizer. mdpi.comgoogle.com It works by neutralizing the hydrochloric acid (HCl) released during the thermal degradation of PVC, preventing a catastrophic "unzipping" of the polymer chains. It is often used in combination with other metal carboxylates, like calcium stearate, to create synergistic stabilizer packages that prevent discoloration and maintain the integrity of the PVC during high-temperature processing. researchgate.netresearchgate.netgoogle.com This combination helps to avoid the "zinc burning" phenomenon, where the accumulation of zinc chloride (a strong Lewis acid) can accelerate degradation. google.com
Oxidative Driers for Coatings : In paints and coatings, zinc neodecanoate functions as an oxidative drier. mdpi.com It catalyzes the oxidative crosslinking of drying oils and alkyd resins, which accelerates the curing time of the coating. This leads to a harder, more durable, and glossy finish. mdpi.com
Transesterification and Esterification : As a zinc carboxylate, it is part of a class of compounds that can catalyze esterification and transesterification reactions. google.com These reactions are fundamental in producing a wide range of chemicals, including plasticizers, lubricants, and biodiesel. nih.govmdpi.com Zinc oxide nanoparticles, which can be derived from zinc neodecanoate, have shown high efficacy as recyclable catalysts in these processes. nih.govgoogle.comscielo.org.mx
Catalytic Activity in Specific Chemical Transformations
Cyclic Carbonate Formation from Epoxides and Carbon Dioxide
The synthesis of five-membered cyclic carbonates through the cycloaddition of carbon dioxide (CO₂) and epoxides is a highly atom-efficient reaction. mdpi.com These carbonates are valuable as polar aprotic solvents and as intermediates in the production of fine chemicals and pharmaceuticals. mdpi.com Zinc-based catalysts, including zinc neodecanoate, are effective in promoting this transformation, often under mild conditions. mdpi.comunimi.it
The catalytic cycle, often involving a synergistic system, is initiated by the Lewis acidic zinc center of the zinc neodecanoate activating the epoxide. This is achieved through coordination of the zinc ion to the oxygen atom of the epoxide ring, which polarizes the C-O bonds and renders the ring more susceptible to nucleophilic attack. mdpi.com In many catalytic systems, a co-catalyst, such as a halide anion, then performs a nucleophilic attack on one of the epoxide's carbon atoms, leading to ring-opening. mdpi.comresearchgate.net This is followed by the insertion of CO₂ into the metal-alkoxide bond to form a hemicarbonate intermediate. mdpi.com Finally, an intramolecular ring-closing step yields the cyclic carbonate and regenerates the catalyst for subsequent cycles. mdpi.com
Research has demonstrated the efficacy of various zinc-based systems in this synthesis. For instance, a system of zinc iodide, niobium chloride, and an organic base can produce styrene (B11656) carbonate from styrene oxide with a 95% yield at room temperature and atmospheric pressure. mdpi.com
Table 1: Catalytic Performance in Cyclic Carbonate Synthesis from Various Epoxides and CO₂
| Epoxide | Catalyst System | Temperature (°C) | Time (h) | Yield (%) | Reference |
| Styrene Oxide | ZnI₂-NbCl₅-MTBD | 25 | 24 | 95 | mdpi.com |
| Propylene Oxide | [TBA]₂[ZnBr₄] | 100 | 0.25 | 52 (Conversion) | unimi.it |
| 1,2-Butylene Oxide | Bifunctional Phosphonium Salt | 45 | - | High | nih.gov |
| Allyl Glycidyl Ether | Amide-functionalized Zn-MOF | 40 | 24 | >99 | rsc.org |
| Epichlorohydrin | Amide-functionalized Zn-MOF | 40 | 24 | >99 | rsc.org |
Knoevenagel Condensation Reactions
The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction between an aldehyde or ketone and an active methylene (B1212753) compound. numberanalytics.comnih.gov The products, α,β-unsaturated compounds, are important precursors for various pharmaceuticals and fine chemicals. nih.govtandfonline.com Zinc salts, acting as Lewis acid catalysts, can efficiently promote this reaction, often under solvent-free and mild temperature conditions. tandfonline.comsioc-journal.cn
In the catalytic mechanism, the zinc(II) ion from zinc neodecanoate coordinates with the carbonyl oxygen of the aldehyde, thereby increasing the electrophilicity of the carbonyl carbon. tandfonline.comtandfonline.com Simultaneously, a weak base, which can be the neodecanoate anion itself or an added amine, deprotonates the active methylene compound to generate a nucleophilic carbanion. tandfonline.comyoutube.com This carbanion then attacks the activated carbonyl carbon. The resulting intermediate subsequently undergoes dehydration to yield the final α,β-unsaturated product. tandfonline.com Studies using various zinc catalysts have shown excellent yields for a range of substituted benzaldehydes. tandfonline.com
Table 2: Performance of Zinc Catalysts in Knoevenagel Condensation of Benzaldehyde Derivatives with Malononitrile
| Aldehyde Substrate | Catalyst | Conditions | Time (min) | Yield (%) | Reference |
| Benzaldehyde | Zn(OAc)₂·2H₂O | Solvent-free, RT | 10 | 99 | tandfonline.com |
| 4-Chlorobenzaldehyde | Zn(OAc)₂·2H₂O | Solvent-free, RT | 15 | 98 | tandfonline.com |
| 4-Nitrobenzaldehyde | Zn(OAc)₂·2H₂O | Solvent-free, RT | 5 | 99 | tandfonline.com |
| Benzaldehyde | Zn-MOF (activated) | Ethanol, RT | 60 | 96 | tandfonline.com |
| 4-Hydroxybenzaldehyde | Zn-MOF (activated) | Ethanol, RT | 60 | 98 | tandfonline.com |
Nucleophilic Addition of Amines to Nitriles
The addition of amines to nitriles is a key method for synthesizing amidines, which are valuable structural motifs in medicinal chemistry and serve as strong, uncharged bases. rsc.org This reaction is often challenging due to the relative inertness of the nitrile group. nih.gov However, the process can be effectively promoted by Lewis acid catalysts like zinc(II) species. rsc.orgrsc.org
The catalytic role of zinc neodecanoate in this reaction involves the coordination of the zinc(II) ion to the nitrogen atom of the nitrile group. This coordination enhances the electrophilic character of the nitrile's carbon atom, making it more susceptible to nucleophilic attack by an amine. rsc.orgnih.gov The subsequent addition of the amine to the activated nitrile forms a metal-coordinated amidine. rsc.orgrsc.org The final amidine product can be released, allowing the catalyst to re-enter the catalytic cycle. Research has shown that zinc(II) complexes can effectively promote the formation of various amidines from cyclic amines and different nitriles. rsc.orgrsc.org
Table 3: Zinc(II)-Promoted Amidine Formation from Cyclic Amines and Nitriles
| Amine | Nitrile | Zinc(II) Precursor | Product Type | Reference |
| Piperidine | Propionitrile | [Zn(quin)₂(H₂O)] | Zinc(II) amidine complex | rsc.org |
| Pyrrolidine | Propionitrile | [Zn(quin)₂(H₂O)] | Amidinium salt | rsc.org |
| Piperidine | Benzonitrile | [Zn(quin)₂(H₂O)] | Zinc(II) amidine complex | rsc.orgrsc.org |
| Pyrrolidine | Benzonitrile | [Zn(quin)₂(H₂O)] | Zinc(II) amidine complex | rsc.orgrsc.org |
Comparative Coordination Chemistry and Catalytic Stability of Zinc Neodecanoate with Other Metal Carboxylates
The efficacy of a metal carboxylate catalyst is determined by the properties of both the metal center and the carboxylate ligand. A comparison between zinc neodecanoate and other metal carboxylates highlights the unique characteristics of zinc(II) in catalysis.
Coordination Chemistry: The zinc(II) ion possesses a d¹⁰ electron configuration, which means it has no ligand field stabilization energy. nih.gov This results in a high degree of flexibility in its coordination geometry and number, which can range from four to six. mdpi.comnih.gov In zinc carboxylate structures, such as zinc neodecanoate, the carboxylate groups often act as bridging ligands, connecting multiple zinc centers to form coordination polymers. mdpi.comnih.gov This contrasts with other transition metals like cobalt or copper, which have partially filled d-orbitals and thus exhibit stronger preferences for specific geometries (e.g., octahedral or square planar) due to ligand field effects. This geometric flexibility allows the zinc center to adapt readily to the steric and electronic demands of different substrates and transition states during a catalytic cycle. nih.gov
Catalytic Stability and Activity: Zinc neodecanoate and other zinc carboxylates are known for their good thermal stability and catalytic performance. bdmaee.netmdpi.com When compared to other metal catalysts, zinc-based systems often provide a good balance of activity and stability, frequently operating under milder conditions. For example, in the synthesis of cyclic carbonates from CO₂ and epoxides, ammonium (B1175870) zincate catalysts have been shown to be highly active even at room temperature and atmospheric pressure, outperforming analogous ammonium ferrate systems that required higher temperatures and pressures. unimi.it
However, the catalytic activity is highly dependent on the specific reaction. In some cases, other metals may be more active. For instance, while zinc complexes are effective, cobalt-based systems have also been extensively studied for CO₂ hydration, mimicking the active site of carbonic anhydrase. researchgate.net The stability of zinc carboxylates is also a key factor in their utility. In environments like oil paints, they can form various coordinated structures, and their evolution is influenced by factors like humidity and carboxylate concentration. acs.org This ability to form stable yet dynamic coordination networks contributes to their role as catalysts.
Table 4: Comparative Properties of Zinc Carboxylates and Other Metal Carboxylates
| Property | Zinc(II) Carboxylates | Other Transition Metal (e.g., Co, Fe, Cu) Carboxylates | Reference |
| Electron Configuration | d¹⁰ (filled d-shell) | dⁿ (partially filled d-shell) | nih.gov |
| Coordination Geometry | Flexible (tetrahedral, pentacoordinate, octahedral) | More rigid preference (e.g., octahedral for Co(II), Fe(II)) | mdpi.comnih.govresearchgate.net |
| Ligand Field Stabilization | None | Significant, influences geometry and reactivity | nih.gov |
| Catalytic Nature | Lewis Acid | Lewis Acid and/or Redox Active | mdpi.com |
| Typical Reaction Conditions | Often mild to moderate | Can be mild, but often require higher temperatures/pressures | unimi.it |
| Example Application | Knoevenagel Condensation, Cyclic Carbonate Synthesis | Cyclic Carbonate Synthesis (Fe), CO₂ Hydration (Co) | unimi.ittandfonline.comresearchgate.net |
Integration in Advanced Materials
The incorporation of zinc neodecanoate into advanced materials is primarily driven by its multifunctional nature, acting as a catalyst, stabilizer, and crosslinking agent. This versatility allows for the tailoring of mechanical, thermal, and chemical properties in a variety of polymer-based composites.
In the realm of composite foams, such as polyurethane, zinc neodecanoate serves as a crucial additive for optimizing performance. It functions as a nucleating agent, promoting the formation of smaller and more uniform cells during the foaming process. This controlled cellular structure leads to enhanced mechanical properties, including increased tensile and compressive strength. Furthermore, it acts as a crosslinking agent, facilitating the formation of bonds between polymer chains, which increases the foam's durability and resilience to deformation under stress. Zinc neodecanoate also contributes to the stabilization of the foam structure during processing, preventing cell collapse and ensuring the desired density and shape are maintained. Some studies have also indicated its role as a flame retardant in these materials.
Applications in Optoelectronic and Electronic Devices
Zinc neodecanoate has emerged as a key precursor material in the fabrication of zinc oxide (ZnO) based optoelectronic and electronic devices. Its utility stems from its ability to be processed in solution, offering a low-cost and scalable alternative to traditional vacuum-based deposition techniques for creating high-quality semiconductor thin films and nanostructures.
Zinc neodecanoate is a preferred molecular precursor for the synthesis of ZnO, a wide-bandgap semiconductor with a diverse range of applications in electronics and optoelectronics. The organic ligands in zinc neodecanoate facilitate its dissolution in common organic solvents, making it highly suitable for various solution-based deposition methods. Upon thermal decomposition, zinc neodecanoate converts into crystalline ZnO, forming the active layer in various electronic components. Research has shown that ZnO thin films derived from a zinc neodecanoate precursor can achieve high transparency, with nearly 100% transmittance in the visible range, a critical property for optoelectronic applications mdpi.com.
Spin-coating followed by pyrolysis is a common and effective method for fabricating ZnO thin films from a zinc neodecanoate precursor solution. In this process, a solution of zinc neodecanoate in a suitable solvent, such as toluene, is dispensed onto a substrate, which is then rotated at high speed to produce a uniform thin film. Subsequent heating in air (pyrolysis) at elevated temperatures, typically around 500°C, decomposes the zinc neodecanoate, leaving behind a nanocrystalline ZnO film eipbn.org. This one-step spin-coating pyrolysis technique is valued for its simplicity and ability to produce films with desirable optical properties mdpi.com. The properties of the resulting ZnO film, such as crystallinity and grain size, can be controlled by adjusting the precursor concentration, spin-coating parameters, and annealing temperature.
Solution-processed ZnO thin films derived from zinc neodecanoate are integral to the fabrication of thin-film transistors (TFTs). These TFTs form the building blocks of transparent and flexible electronics. In a typical fabrication process, the zinc neodecanoate-derived ZnO film serves as the active semiconductor channel layer. By patterning this ZnO layer, source and drain electrodes can be deposited to complete the transistor structure. The electrical characteristics of these ZnO micro-nano Field Effect Transistors (FETs) have been demonstrated, showcasing their potential for industrial integration eipbn.org. The performance of these TFTs, including their charge carrier mobility and on/off ratio, is influenced by the processing conditions of the ZnO film, such as the annealing atmosphere. For instance, annealing in a forming gas (a mixture of hydrogen and nitrogen) has been shown to improve linear mobility by passivating electronic traps eipbn.org.
| Device Parameter | Value | Reference |
| Sheet Resistivity of ZnO Film | 3.8 MΩ/sq | eipbn.org |
| Specific Contact Resistance | 1.11x10⁻² Ω·cm² | eipbn.org |
| Linear Mobility (Forming Gas Anneal) | 0.54 cm²/V·s | eipbn.org |
A significant advancement in the fabrication of ZnO-based devices is the use of zinc neodecanoate as a negative-tone resist for direct write electron beam lithography (EBL). In this technique, the zinc neodecanoate precursor film is directly patterned by an electron beam. The exposed areas undergo crosslinking, rendering them insoluble in a developer solvent like toluene eipbn.org. This allows for the precise, top-down fabrication of ZnO micro- and nano-scale patterns with high resolution, overcoming the limitations of positional control often associated with bottom-up nanowire growth methods. After patterning, an annealing step converts the crosslinked precursor into nanocrystalline ZnO. This direct-write EBL approach enables the fabrication of precisely positioned ZnO nanodevices, including nano-FETs eipbn.org.
| Lithography Parameter | Description | Reference |
| Resist Type | Negative-tone | eipbn.org |
| Precursor | Zinc neodecanoate | eipbn.org |
| Development | Insoluble in toluene after e-beam exposure | eipbn.org |
| Post-Processing | Annealing at 500°C to form ZnO | eipbn.org |
While direct studies detailing the synthesis of ZnO nanofibers specifically from zinc neodecanoate are not prevalent, the established use of this precursor for other ZnO nanostructures suggests its potential in this area as well. ZnO nanostructures, including nanofibers, are extensively studied for gas sensing applications due to their high surface-to-volume ratio, which enhances their sensitivity to surface-adsorbed gas molecules. The nanocrystalline nature of ZnO derived from precursors like zinc neodecanoate can further increase sensing performance eipbn.org. The ability to create precisely patterned ZnO nanostructures using EBL with a zinc neodecanoate precursor opens up possibilities for the fabrication of advanced sensor arrays with controlled geometries and improved performance characteristics.
Perovskite Solar Cell Components
While direct research on Zinc neodecanoate in perovskite solar cells is not extensively documented in publicly available literature, the role of other zinc salts as additives offers significant insight into its potential applications. Scientists have successfully used various zinc salts, such as zinc trifluoromethane (B1200692) sulfonate, zinc acetate (B1210297), and zinc formate, to enhance the efficiency and stability of perovskite solar cells. perovskite-info.com These additives are typically introduced in small quantities into the perovskite precursor solution. perovskite-info.com
The primary function of these zinc-based additives is to address critical defects within the perovskite crystal structure, particularly interstitial iodides, which are a major cause of efficiency loss and instability. perovskite-info.comnih.gov The mechanism involves the zinc cations precipitating excess iodide, thereby reducing the concentration of these defects throughout the perovskite film. nih.gov This "defect passivation" leads to a significant enhancement in both the open-circuit voltage (Voc) and the fill factor (FF) of the solar cell, which are key performance metrics. perovskite-info.com
For instance, research conducted at the University of North Carolina at Chapel Hill and CubicPV demonstrated that using zinc trifluoromethane sulfonate [Zn(OOSCF₃)₂] at an optimal concentration of 0.28% resulted in an average open-circuit voltage of 1.18 V and a fill factor of 82%, compared to 1.16 V and 80% in control cells without the additive. perovskite-info.com The use of such low-cost zinc salts also improves the reproducibility of the fabrication process, which is crucial for large-scale manufacturing. perovskite-info.com Given that Zinc neodecanoate is a zinc salt of a carboxylic acid (neodecanoic acid), it shares chemical similarities with additives like zinc acetate. This suggests a potential for Zinc neodecanoate to perform a similar defect passivation role, although specific research is needed to confirm its efficacy and optimal application method in perovskite solar cell fabrication.
Table 1: Effect of Zinc Salt Additive on Perovskite Solar Cell Performance
| Additive | Concentration | Average Open-Circuit Voltage (Voc) | Fill Factor (FF) |
|---|---|---|---|
| Control (No Additive) | N/A | 1.16 V | 80% |
| Zinc trifluoromethane sulfonate [Zn(OOSCF₃)₂] | 0.28% | 1.18 V | 82% |
Zinc-Ion Battery Components
Aqueous zinc-ion batteries (ZIBs) are a promising next-generation energy storage technology due to their high safety, low cost, and the high volumetric specific capacity of zinc metal anodes. researchgate.netresearchgate.net However, a significant challenge impeding their practical application is the formation of zinc dendrites and parasitic side reactions (like hydrogen evolution) at the anode-electrolyte interface during charging and discharging cycles. ijemnet.com These issues can lead to reduced efficiency, short-circuits, and battery failure. ijemnet.com
A primary strategy to overcome these challenges is the use of electrolyte additives. researchgate.netresearchgate.net While specific studies detailing the use of Zinc neodecanoate as an additive are limited, the principles of additive engineering in ZIBs suggest a potential role. Additives work by modifying the electrolyte environment and the solid-electrolyte interphase (SEI) on the zinc anode. researchgate.net Their functions include:
Altering the Zn²⁺ Solvation Structure: Additives can change the arrangement of water molecules around the zinc ions in the electrolyte, which can suppress the water-related side reactions that lead to hydrogen evolution. researchgate.net
Creating a Protective Layer: Additives can help form a stable and uniform SEI layer on the anode surface, which acts as a physical barrier to prevent dendrite growth. researchgate.net
Modulating Zn²⁺ Deposition: Certain additives can regulate the distribution of the electric field and the flow of zinc ions, promoting a more even and uniform deposition of zinc metal on the anode, thus inhibiting the formation of sharp dendrites. researchgate.net
Various substances, including other metal salts (e.g., Al³⁺), organic molecules, and ionic liquids, have been investigated as additives. mdpi.com Given its molecular structure—a central zinc ion bonded to two large, branched-chain neodecanoate ligands—Zinc neodecanoate could potentially function as an effective additive. The organic, hydrophobic nature of the neodecanoate chains might help in modifying the solvation shell of the zinc ions and contribute to the formation of a more stable, organic-rich SEI layer, thereby enhancing the stability and lifespan of the zinc anode. Further research is required to validate this potential application.
Role in Shock Absorption and Vibration Energy Dissipation Materials
Furthermore, Zinc neodecanoate acts as a nucleating agent, promoting the formation of smaller and more uniform cells during the foaming process. bdmaee.net This consistent and fine cell structure is crucial for effective energy absorption, as it allows for a more controlled collapse and dissipation of energy when the material is subjected to a shock or vibration. Studies have also shown that additives like Zinc neodecanoate can improve the sound absorption properties of foams; for example, adding 1% of the compound to polyethylene (B3416737) foam was found to increase the sound absorption coefficient by 30%. bdmaee.net
Viscoelastic Behavior and Damping Coefficient
The effectiveness of a material in damping vibrations is characterized by its viscoelastic properties, specifically its storage modulus (a measure of stored energy, or stiffness) and loss modulus (a measure of dissipated energy). The ratio of these two, known as the damping coefficient or tan delta, quantifies the material's damping capability.
Table 2: General Effects of Additives on Viscoelastic Properties of Composites
| Property | Description | Effect of Damping Additive |
|---|---|---|
| Storage Modulus (E') | Represents the elastic portion; material's ability to store energy. | May increase due to stiffening/crosslinking. |
| Loss Modulus (E'') | Represents the viscous portion; material's ability to dissipate energy. | Increases due to enhanced internal friction. |
| Damping Coefficient (tan δ) | Ratio of Loss Modulus to Storage Modulus (E''/E'). | Increases, indicating improved damping performance. |
High-Frequency Vibration Energy Dissipation Mechanisms
At high frequencies, the mechanisms for energy dissipation in composite materials become more complex. One effective mechanism is the scattering of waves from heterogeneous microstructures within the material. wisc.edu Research on indium-zinc composites has demonstrated that a microstructure with soft inclusions within a stiffer matrix can lead to very high damping, especially at frequencies above 1 MHz. wisc.edu
Zinc neodecanoate, when incorporated into a polymer composite, can contribute to a similar effect. As a multifunctional additive, it acts as a nucleating and crosslinking agent, creating a more complex and heterogeneous internal structure. bdmaee.net This structure, with variations in density and stiffness at the micro-level, can effectively scatter high-frequency vibration waves, converting their energy into heat and thus damping the vibration. The interface between the polymer matrix and the domains influenced by the zinc neodecanoate provides a pathway for energy dissipation through friction and localized deformation.
Nano-Modification for Enhanced Performance in Dampening Systems
The performance of damping materials can be further enhanced through nano-modification. Studies have shown that incorporating nanofillers like zinc oxide (ZnO) nanorods and carbon nanotubes (CNTs) into carbon fiber composites can significantly improve their viscoelastic properties. mdpi.com These nanofillers increase the interfacial surface area within the composite, leading to greater energy dissipation through friction between the matrix and the nanoparticles. mdpi.com
This principle can be applied to systems containing Zinc neodecanoate. By creating a hybrid system where a polymer matrix is modified with both Zinc neodecanoate and a nano-additive like ZnO nanorods, a synergistic effect could be achieved. The Zinc neodecanoate would optimize the bulk properties of the polymer foam (cell structure, crosslinking), while the ZnO nanoparticles would provide an additional mechanism for energy dissipation at the nano-scale. This nano-modification approach could lead to the development of next-generation damping materials with superior performance across a wide range of frequencies.
Intelligent Shock Absorbing System Development
The development of "intelligent" or "smart" shock-absorbing systems is an active area of materials science research. The goal is to create materials that can adapt their response based on the nature of the impact. Recent frameworks focus on designing materials with specific geometries and nonlinear stress-strain responses to achieve optimal energy absorption for a given application without adding unnecessary weight or volume. wisc.edu
Materials incorporating Zinc neodecanoate could play a role in these advanced systems. As a multifunctional additive, Zinc neodecanoate provides a way to tune the mechanical properties of composite foams. bdmaee.net By carefully controlling its concentration and interaction with the polymer matrix, it may be possible to engineer foams with the specific nonlinear behaviors required for these intelligent systems. For example, a foam could be designed to be relatively soft under low-impact vibrations but become progressively stiffer to absorb the energy of a major shock. The ability of Zinc neodecanoate to modify the crosslink density and cell structure of foams makes it a valuable tool for custom-tailoring the material response for such advanced, application-specific shock-absorbing systems. bdmaee.netwisc.edu
Biological Interactions and Dermatological Research Applications of Zinc Neodecanoate
Antimicrobial Action Mechanisms
The antimicrobial effects of zinc compounds, including zinc neodecanoate, are attributed to several mechanisms that target microbial viability and virulence. The primary mode of action is often linked to the release of zinc ions (Zn²⁺) and the generation of reactive oxygen species (ROS). nih.govresearchgate.netresearchgate.net
Disruption of Microbial Cell Membrane Integrity
Zinc compounds can compromise the structural and functional integrity of microbial cell membranes. The release of Zn²⁺ ions is a key pathway for this action. nih.govresearchgate.net These positively charged ions can electrostatically interact with the negatively charged bacterial cell surface, leading to membrane damage. frontiersin.org Studies on zinc oxide nanoparticles (ZnO NPs), which also act via Zn²⁺ release, have shown that this interaction can cause significant damage to the cytoplasmic membrane. nih.govresearchgate.net For instance, exposure of Bacillus subtilis to ZnO NPs resulted in membrane damage in 70% of cells within 15 minutes. nih.govresearchgate.net
Another mechanism is the induction of oxidative stress through the generation of ROS. frontiersin.org This leads to lipid peroxidation, a process that damages the lipids in the cell membrane, increases its permeability, and causes leakage of essential intracellular components like sugars, proteins, and DNA, ultimately leading to cell death. frontiersin.orgnih.gov Transmission electron microscopy has confirmed that treatment with zinc compounds can lead to membrane rupture and the diffusion of cytoplasm out of the bacterial cell. frontiersin.org
Inhibition of Essential Enzyme Activity in Microorganisms
Zinc ions released from zinc compounds can interfere with crucial enzymatic activities within microorganisms. nih.govresearchgate.net Several bacterial metalloenzymes that are vital for processes like lipid A biosynthesis, bacterial nutrition, and sporulation are potential targets for zinc-based inhibitors. nih.govmdpi.com For example, UDP-[3-O-(R)-3-hydroxymyristoyl]-N-acetylglucosamine deacetylase (LpxC), a zinc metalloenzyme, is a key enzyme in the biosynthesis of lipid A, an essential component of the outer membrane of Gram-negative bacteria. mdpi.com Inhibition of this enzyme can disrupt membrane integrity and lead to cell death. mdpi.com
Furthermore, Zn²⁺ ions can interact with the thiol groups of bacterial respiratory enzymes, inhibiting their function and leading to increased ROS production and subsequent oxidative stress. mdpi.com Research on ZnO NPs has demonstrated their ability to inhibit the catalytic activities of key denitrifying enzymes in bacteria like Paracoccus denitrificans, which affects their metabolic processes. nih.govresearchgate.net
Reduction of Biofilm Formation
Biofilms are structured communities of bacteria encased in a self-produced matrix, which provides resistance against antimicrobial agents. Zinc compounds have shown significant efficacy in inhibiting the formation of these biofilms. nih.govnih.govresearchgate.netresearchgate.net The mechanism involves reducing the initial attachment of bacteria to surfaces and interfering with the expression of genes associated with biofilm formation, such as the icaA, icaR, and sarA genes in Staphylococcus aureus. nih.govresearchgate.net
Studies using zinc-based nanoparticles have demonstrated a significant reduction in biofilm biomass for several medically important bacteria. nih.govresearchgate.net
Table 1: Efficacy of Zinc Nanoparticles Against Biofilm Formation
| Bacterial Strain | Zinc Compound | Initial Bacterial Density (CFU/mL) | Biofilm Biomass Reduction | Source |
| Staphylococcus aureus | ZnO NPs | 10⁶ | 77% | nih.gov |
| Staphylococcus aureus | ZnS NPs | 10⁵ | 62% | nih.gov |
| Klebsiella oxytoca | ZnS NPs / ZnO NPs | Not Specified | Significant | nih.govresearchgate.net |
| Pseudomonas aeruginosa | ZnS NPs / ZnO NPs | Not Specified | Significant | nih.govresearchgate.net |
Broad-Spectrum Activity against Select Pathogens
Zinc compounds exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. nih.govresearchgate.netnih.gov This wide range of activity makes them a subject of interest for various applications. Research has confirmed the antibacterial action of zinc against numerous pathogens, including those resistant to conventional antibiotics. nih.gov
For example, ZnO NPs have shown effectiveness against β-lactam-resistant Gram-negative food pathogens like Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi. nih.gov They are also active against clinically relevant bacteria such as Staphylococcus aureus. nih.govresearchgate.net Furthermore, studies have highlighted the efficacy of zinc against periodontal pathogens, which are the primary cause of chronic periodontitis. nih.govnih.gov
Table 2: Broad-Spectrum Antimicrobial Activity of Zinc Compounds
| Pathogen | Type | Zinc Compound Effect | Source |
| Escherichia coli | Gram-Negative | Bactericidal activity observed. | nih.govresearchgate.netnih.gov |
| Pseudomonas aeruginosa | Gram-Negative | Bactericidal activity observed. | nih.govresearchgate.netnih.gov |
| Staphylococcus aureus | Gram-Positive | Bactericidal activity and inhibition of biofilm. | nih.govresearchgate.netnih.gov |
| Bacillus subtilis | Gram-Positive | Membrane damage observed. | nih.govresearchgate.net |
| Porphyromonas gingivalis | Gram-Negative | Antibacterial activity, cell wall disruption. | nih.govnih.gov |
| Prevotella intermedia | Gram-Negative | Antibacterial activity. | nih.govnih.gov |
| Aggregatibacter actinomycetemcomitans | Gram-Negative | Cell wall disruption. | nih.gov |
Role in Skin Barrier Function and Integrity
Zinc neodecanoate is recognized for its beneficial role in supporting the skin's barrier function. newtopchem.commyrevea.com A healthy skin barrier is crucial for protecting the body from external irritants and preventing excessive water loss. Zinc neodecanoate helps to strengthen this barrier, primarily through its influence on the stratum corneum, the outermost layer of the epidermis. newtopchem.comnewtopchem.com
By reinforcing the skin's protective barrier, zinc neodecanoate helps to reduce transepidermal water loss (TEWL), a key factor in skin dryness and hydration levels. newtopchem.comnewtopchem.com Clinical studies have demonstrated that topical application of products containing zinc neodecanoate can significantly improve skin hydration and restore barrier function. newtopchem.comnewtopchem.com
Enhancement of Lipid and Protein Synthesis in Stratum Corneum
The integrity of the stratum corneum is largely dependent on its composition of lipids and proteins. nih.govbohrium.com Zinc plays a vital role in the active proliferation and differentiation of keratinocytes, the main cells of the epidermis. nih.gov Zinc neodecanoate contributes to skin barrier integrity by promoting the synthesis of these critical components. newtopchem.comnewtopchem.com
It stimulates the production of essential lipids, such as ceramides, which are fundamental to the skin's lipid bilayer and crucial for preventing water loss. newtopchem.com Additionally, zinc ions support the differentiation of keratinocytes, leading to a more cohesive and stronger stratum corneum. newtopchem.com Zinc is also linked to the metabolism of filaggrin (FLG), a key protein involved in maintaining the epidermal barrier. nih.gov
Table 3: Clinical Research on Zinc Neodecanoate and Skin Barrier Function
| Study Focus | Product | Concentration | Duration | Key Findings | Source |
| Dry Skin and TEWL | Moisturizer with Zinc Neodecanoate | 1% | 4 weeks | 25% reduction in TEWL; 30% improvement in skin hydration. | newtopchem.com |
| Skin Hydration and Barrier Function | Cream with Zinc Neodecanoate | 1% | 8 weeks | Significant increase in skin hydration and decrease in TEWL. | newtopchem.com |
Effects on Transepidermal Water Loss (TEWL)
Zinc neodecanoate plays a significant role in fortifying the skin's barrier function, which is critical for maintaining optimal skin hydration. newtopchem.commyrevea.com A primary indicator of skin barrier integrity is Transepidermal Water Loss (TEWL), the process of water evaporating from the skin's outermost layer. theordinary.comnih.gov Zinc neodecanoate helps to reduce TEWL by enhancing the skin's natural defense mechanisms. newtopchem.comnewtopchem.com
The mechanism behind this effect involves the promotion of ceramide synthesis. newtopchem.com Ceramides are essential lipid components of the skin's protective barrier. By stimulating their production, zinc neodecanoate helps to maintain the lipid bilayer, effectively preventing excessive water loss. newtopchem.com Furthermore, the zinc ions in the compound support the differentiation of keratinocytes, the primary cells of the epidermis. newtopchem.com This process leads to the formation of a more robust and cohesive stratum corneum, the outermost layer of the epidermis, further reducing TEWL. newtopchem.com
Clinical research has substantiated these effects. A study investigating a moisturizer containing 1% zinc neodecanoate demonstrated a significant impact on skin barrier function. After four weeks of daily application by volunteers with dry skin, the results indicated a notable improvement in skin hydration and a 25% reduction in TEWL. newtopchem.com This suggests that zinc neodecanoate can effectively restore the skin's barrier. newtopchem.com Another study found that it also aided in the recovery of the skin barrier following mechanical irritation. newtopchem.com
Table 1: Clinical Study on Zinc Neodecanoate and TEWL
| Parameter | Treatment | Duration | Result | Source |
|---|---|---|---|---|
| Transepidermal Water Loss (TEWL) | 1% Zinc Neodecanoate Cream | 4 Weeks | 25% reduction in TEWL | newtopchem.com |
Sebum Regulation Mechanisms
Excessive sebum production is a key factor in oily skin and the development of acne. newtopchem.com Zinc neodecanoate has demonstrated effective sebum-regulating properties, making it a valuable ingredient in formulations designed for oil control. newtopchem.comnih.gov
The primary mechanism by which zinc neodecanoate regulates sebum is through the inhibition of 5α-reductase. newtopchem.com This enzyme is responsible for converting testosterone (B1683101) into dihydrotestosterone (B1667394) (DHT), a more potent androgen that significantly stimulates sebum production in the sebaceous glands. By inhibiting this enzyme, zinc neodecanoate helps to decrease sebum secretion. newtopchem.com
Table 2: Mechanisms of Sebum Regulation by Zinc Neodecanoate
| Mechanism | Action | Outcome | Source |
|---|---|---|---|
| Enzyme Inhibition | Inhibits 5α-reductase, which converts testosterone to DHT. | Reduction in hormone-stimulated sebum production. | newtopchem.com |
| Lipid Synthesis Interference | Zinc ions interfere with lipid synthesis pathways in sebaceous glands. | Direct decrease in sebum secretion. | newtopchem.com |
Deodorant Applications and Fragrance Release Mechanisms
Zinc neodecanoate is an effective agent in deodorant formulations due to its dual-action capabilities: neutralizing malodor and controlling the release of fragrance. google.comunilever.com It is recognized as a safe and effective ingredient for combating human body malodor. google.comgoogle.com
The primary function of zinc neodecanoate in deodorants is to counteract malodor through chemical interaction. google.comumicore.com Body odor is largely caused by the metabolic byproducts of skin bacteria, which include volatile and malodorous compounds like short-chain fatty acids and various sulfur- and nitrogen-containing molecules. google.comnih.gov
Zinc neodecanoate works by chemically reacting with these odor-causing components. google.comumicore.com The zinc ions form stable, irreversible complexes with the malodorous substances, effectively neutralizing them and preventing them from being detected by the human nose. umicore.com In addition to this direct chemical binding, zinc neodecanoate also inhibits the growth of the odor-causing bacteria themselves, thus preventing the formation of new malodors. newtopchem.comunilever.com One study demonstrated that underarms treated with zinc neodecanoate had significantly lower malodor intensity compared to those treated with zinc ricinoleate, another common deodorant ingredient. google.com
A significant advantage of incorporating zinc neodecanoate into deodorant products is its ability to control fragrance evaporation. google.com When applied to the skin, zinc neodecanoate forms a thin, somewhat occlusive film. google.com
This film acts as a barrier that allows the fragrance components within the deodorant to evaporate slowly and consistently over an extended period. google.com This results in a substantially linear and sustained release of the scent, providing a constant and pleasant fragrance impression rather than a strong initial burst that fades quickly. google.com This mechanism allows for the creation of deodorant compositions that deliver both effective, long-lasting odor neutralization and a sustained, undistorted fragrance experience. google.comgoogle.com
Advanced Analytical Techniques and Characterization of Zinc Neodecanoate in Complex Matrices
Methodologies for Detection and Quantification in Industrial Formulations
The accurate detection and quantification of zinc neodecanoate in industrial formulations are essential for quality control and to ensure the desired performance of the end-product. A multi-faceted analytical approach is often required, targeting both the metallic and organic components of the compound.
The primary methods for quantifying the zinc content involve elemental analysis techniques. Atomic Absorption Spectrometry (AAS) and Inductively Coupled Plasma-Atomic Emission Spectroscopy (ICP-AES) are robust and widely used methods for determining the total zinc concentration. researchgate.net These techniques offer high sensitivity and are capable of measuring zinc levels down to parts-per-million (ppm) or even parts-per-billion (ppb) ranges. For these analyses, the sample typically undergoes an acid digestion step to break down the organic matrix and bring the zinc into a solution suitable for analysis.
While elemental analysis quantifies the zinc, it does not provide information about the neodecanoate ligand. To analyze the organic portion, chromatographic techniques are employed. High-Performance Liquid Chromatography (HPLC) can be used to separate and quantify the neodecanoic acid after a saponification step, which breaks the metal-carboxylate bond. acs.orghelixchrom.com Gas Chromatography-Mass Spectrometry (GC-MS) is another powerful tool, often used after derivatization of the liberated neodecanoic acid to make it more volatile. joshuataillon.comnih.gov This method provides both quantification and structural confirmation of the carboxylate.
In some cases, off-line coupling of techniques like Thin-Layer Chromatography (TLC) with AAS has been explored for stability studies of zinc carboxylate complexes, which can be relevant for understanding their behavior in different formulations. researchgate.net
Table 1: Analytical Methodologies for Zinc Neodecanoate
| Analytical Technique | Target Analyte | Sample Preparation | Key Findings |
| Atomic Absorption Spectrometry (AAS) | Zinc (elemental) | Acid digestion of the sample matrix. | Provides accurate quantification of total zinc content. |
| Inductively Coupled Plasma-Atomic Emission Spectroscopy (ICP-AES) | Zinc (elemental) | Acid digestion of the sample matrix. | Offers high sensitivity and multi-element capability. |
| High-Performance Liquid Chromatography (HPLC) | Neodecanoic Acid | Saponification to release the free acid from the zinc salt. acs.org | Separates and quantifies the organic ligand. |
| Gas Chromatography-Mass Spectrometry (GC-MS) | Neodecanoic Acid | Saponification followed by derivatization of the acid. joshuataillon.comnih.gov | Provides both quantitative data and mass spectral confirmation of the ligand. |
Evaluation of Zinc Neodecanoate in Polymer Composites
In polymer composites, zinc neodecanoate is valued for its role as a multifunctional additive. It can act as a nucleating agent in foams, a crosslinking agent to enhance mechanical strength, and a stabilizer to prevent degradation during processing. bdmaee.net The evaluation of its effectiveness in these roles requires a combination of analytical methods that probe the physical, mechanical, and morphological properties of the composite material.
The influence of zinc neodecanoate on the mechanical properties of polymers, such as rubber or composite foams, is assessed using standard mechanical testing. Techniques like tensile testing and tear resistance measurements can quantify improvements in the material's strength and durability. newtopchem.com For instance, studies on styrene-butadiene rubber (SBR) have shown that the addition of zinc neodecanoate can lead to improved tensile strength and fatigue resistance. newtopchem.com
Thermal analysis techniques, particularly Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are invaluable for understanding how zinc neodecanoate affects the polymer matrix. DSC can reveal changes in the glass transition temperature (Tg), melting points (Tm), and crystallization behavior, which are indicative of the additive's interaction with the polymer chains. joshuataillon.comnih.gov TGA provides information on the thermal stability of the composite, showing whether the additive enhances or diminishes the decomposition temperature of the polymer. abo.fiimp.kiev.ua
To visualize the effect of zinc neodecanoate on the microstructure of the composite, microscopy techniques are employed. Scanning Electron Microscopy (SEM) is particularly useful for examining the cell structure in composite foams, where zinc neodecanoate acts as a nucleating agent to promote smaller, more uniform cells. bdmaee.net It can also be used with Energy Dispersive X-ray Spectroscopy (EDX or EDS) to map the distribution of zinc within the polymer matrix, providing insights into its dispersion. nih.gov
Table 2: Research Findings on Zinc Neodecanoate in Polymer Composites
| Property | Analytical Technique | Research Finding |
| Mechanical Properties | Tensile Testing, Tear Resistance | Addition to SBR and NBR improves tensile strength, tear resistance, and fatigue resistance. newtopchem.com |
| Thermal Insulation | Thermal Conductivity Measurement | Addition of 0.5% zinc neodecanoate to polystyrene foam reduced thermal conductivity by 20%. bdmaee.net |
| Impact Resistance | Impact Testing | Addition of 0.3% to polypropylene (B1209903) foams increased impact resistance by 60%. bdmaee.net |
| Foam Structure | Scanning Electron Microscopy (SEM) | Acts as a nucleating agent, promoting smaller, more uniform cell formation in composite foams. bdmaee.net |
| Vulcanization | Rheometry | Accelerates the vulcanization process in rubber, leading to faster curing times. newtopchem.com |
Spectroscopic Studies in Applied Systems
Spectroscopic techniques provide detailed molecular-level information about zinc neodecanoate, its structure, and its interactions within an applied system. Fourier Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are the most prominent methods in this regard.
Fourier Transform Infrared (FTIR) Spectroscopy is highly effective for studying the carboxylate group (COO⁻) of zinc neodecanoate. The positions of the asymmetric (νₐCOO⁻) and symmetric (νₛCOO⁻) stretching vibrations are sensitive to the coordination environment of the zinc ion. In studies of similar zinc carboxylates, a broad νₐCOO⁻ band in the region of 1570–1590 cm⁻¹ is often indicative of amorphous or ionomeric structures, where the zinc ions are bound to the carboxylate moieties of a polymer network. scispace.comrsc.org In contrast, sharper bands may suggest a more ordered, crystalline structure. scispace.com This makes FTIR a powerful tool for investigating the state of zinc neodecanoate in polymer blends, paints, and coatings, revealing how it is integrated into the matrix. acs.org
Nuclear Magnetic Resonance (NMR) Spectroscopy offers further structural insights. ¹H and ¹³C NMR can be used to confirm the structure of the branched neodecanoate ligand. Of particular interest, though more challenging, is ⁶⁷Zn NMR. huji.ac.il As the only NMR-active isotope of zinc, ⁶⁷Zn is a quadrupolar nucleus with low natural abundance, making it a low-sensitivity nucleus. huji.ac.ilresearchgate.net However, for small complexes in solution, it can provide direct information about the local environment of the zinc atom. The chemical shifts and line widths in ⁶⁷Zn NMR are highly sensitive to the coordination number and geometry of the zinc center. researchgate.net
Table 3: Key Spectroscopic Data for Zinc Carboxylate Characterization
| Spectroscopic Technique | Region/Parameter | Interpretation |
| FTIR Spectroscopy | ~1570-1590 cm⁻¹ | Asymmetric COO⁻ stretching (νₐCOO⁻) in amorphous or ionomeric zinc carboxylate complexes. scispace.comrsc.org |
| FTIR Spectroscopy | ~1540 cm⁻¹ | Asymmetric COO⁻ stretching (νₐCOO⁻) in more crystalline zinc carboxylate structures. scispace.com |
| FTIR Spectroscopy | ~1400 cm⁻¹ | Symmetric COO⁻ stretching (νₛCOO⁻). |
| ⁶⁷Zn NMR Spectroscopy | Chemical Shift (δ) | Highly sensitive to the coordination environment and ligand type of the zinc ion. huji.ac.ilresearchgate.net |
Future Research Directions and Emerging Paradigms for Zinc Neodecanoate
Development of Sustainable Synthesis and Feedstock Alternatives
The conventional synthesis of neodecanoic acid, a key precursor to zinc neodecanoate, relies on fossil fuel-derived olefins through processes that involve high temperatures, strong acids, and toxic substances. aiche.org This has prompted significant research into more sustainable and environmentally friendly production methods.
A primary focus is the utilization of bio-based feedstocks. researchgate.net Researchers are actively exploring pathways to produce renewable neo-acids from lignocellulosic biomass. aiche.org One promising method involves the C-C coupling of furans derived from biomass, followed by ring-opening through hydrodeoxygenation to create the highly branched structure characteristic of neo-acids. aiche.org This approach aims to replace petroleum-based raw materials and reduce the carbon footprint associated with production. nih.gov
Furthermore, the concept of "green synthesis" is being applied to the production of zinc-based nanoparticles, which shares principles applicable to zinc neodecanoate. These methods utilize plant extracts or microorganisms as reducing and capping agents, offering an eco-friendly alternative to traditional chemical synthesis. researchgate.netresearchgate.netnih.govnih.gov Such biological methods are being investigated for their potential to create more biocompatible and environmentally benign zinc compounds. researchgate.net The development of these green routes is crucial for aligning the production of specialty chemicals like zinc neodecanoate with global sustainability goals. shell.comieabioenergy.com
Integration into Novel Energy Storage and Conversion Systems
Zinc neodecanoate is emerging as a valuable precursor material in the fabrication of components for advanced energy systems, particularly in zinc-ion batteries and other storage technologies. Its primary role is as a source for creating zinc oxide (ZnO) nanostructures, which are highly promising as anode materials. researchgate.netresearchgate.net
In the context of lithium-ion batteries (LIBs), ZnO is considered a promising anode material, and zinc neodecanoate can serve as a low-cost precursor for its synthesis. researchgate.net Research is also focused on aqueous zinc-ion batteries (AZOBs), which are gaining attention as a safer and more cost-effective alternative to LIBs. oaepublish.com Organic cathode materials are being developed for AZOBs, and while not a direct application of zinc neodecanoate, the advancement in zinc-based battery systems opens up parallel research into electrode and electrolyte formulations where zinc compounds are central. oaepublish.com
For flexible semi-solid-state zinc-air batteries, research has demonstrated the use of integrated electrodes, such as those made from metal-organic framework (MOF) precursors, with a zinc plate anode and a solid electrolyte. frontiersin.org Zinc neodecanoate, as a metal-organic compound, fits within this class of precursors used to create catalytically active materials for battery electrodes. frontiersin.orgumicore.com The thermal decomposition of zinc neodecanoate allows for the formation of ZnO films and nanostructures that are essential for the performance of these next-generation batteries. researchgate.net
Table 1: Performance Metrics of Zinc-Based Battery Systems
| Battery System | Component/Precursor | Key Performance Metric | Value |
|---|---|---|---|
| Aqueous Zinc-Organic Battery | HATN Cathode | Initial Capacity (at 0.1 A/g) | 405 mAh/g |
| Aqueous Zinc-Organic Battery | HATN Cathode | Capacity Retention (5,000 cycles) | 93.3% |
| Aqueous Zinc-Organic Battery | PDBS Cathode | Capacity Retention (2,000 cycles) | 79% |
| Flexible Zinc-Air Battery | Ni3Fe2@NC/CC Cathode | Open-Circuit Voltage | 1.45 V |
| Flexible Zinc-Air Battery | Ni3Fe2@NC/CC Cathode | OER Overpotential (at 10 mA cm−2) | 238 mV |
This table presents data on various zinc-based battery systems to illustrate the performance targets and achievements in the field where zinc-based precursors are relevant. Data sourced from multiple studies. oaepublish.comfrontiersin.org
Exploration in Advanced Sensing Technologies
Zinc neodecanoate is a key precursor for fabricating zinc oxide (ZnO) nanomaterials, which are at the forefront of advanced sensing technologies. researchgate.netbdmaee.net The unique electronic and surface properties of ZnO nanostructures make them highly effective for detecting a wide range of gases and chemical agents. wikipedia.orgrsc.orgnih.gov
Researchers have developed innovative methods to create ZnO nanofibers and nanowires from zinc neodecanoate for use in high-performance sensors. researchgate.net One such method is core-shell electrospinning, which produces polycrystalline ZnO nanofibers ideal for gas sensing applications. researchgate.net These sensors have demonstrated the ability to detect nitrogen dioxide (NO2) at concentrations as low as 1 part per billion (ppb). researchgate.net The principle behind these sensors is the change in electrical conductivity of the ZnO nanostructure upon the adsorption of gas molecules onto its surface. wikipedia.org
Another advanced technique involves using zinc neodecanoate as a negative electron beam lithography resist. researchgate.net This allows for the direct "writing" of ZnO nanowires with widths down to approximately 10 nm. researchgate.net Field-effect transistors (FETs) built using these nanowires function as highly sensitive n-channel enhancement mode devices, showcasing the potential for creating miniaturized, high-performance sensors for environmental monitoring, healthcare, and industrial safety. researchgate.netnumberanalytics.com
Table 2: Characteristics of ZnO-Based Sensors Derived from Zinc Neodecanoate Precursors
| Sensor Type | Fabrication Method | Target Analyte | Key Performance Metric |
|---|---|---|---|
| ZnO Nanofiber Sensor | Core-Shell Electrospinning | Nitrogen Dioxide (NO2) | Detection Limit: 1 ppb |
| ZnO Nanowire FET | Electron Beam Lithography | N/A | Saturation Mobility: 1.16 cm²/V·s |
| ZnO Nanowire FET | Electron Beam Lithography | N/A | On-to-Off Ratio: 8.1×10⁷ |
This table highlights the performance of advanced sensors fabricated using zinc neodecanoate as a precursor material, demonstrating its role in achieving high sensitivity and resolution. Data sourced from a 2018 study on ZnO field-effect transistors. researchgate.net
Innovative Applications in Material Design and Engineering
The future of zinc neodecanoate extends into pioneering applications in material design, where it functions as a multifunctional additive and a precursor for novel materials. bdmaee.netbdmaee.net Its integration into composites, polymers, and advanced manufacturing processes is a significant area of ongoing research. bdmaee.netbdmaee.net
In aerospace and automotive industries, zinc neodecanoate is used to enhance the mechanical properties of materials like carbon fiber-reinforced polymers (CFRPs). bdmaee.netbdmaee.net Studies have shown that its addition can improve tensile strength and impact resistance, leading to lighter and more durable components. bdmaee.net It also acts as a curing agent in high-performance adhesives and coatings, improving bond strength and resistance to environmental factors. bdmaee.netbdmaee.net
The compound serves as a crucial nucleating agent in the production of composite foams, promoting a more uniform cell structure which enhances mechanical strength and durability. bdmaee.net Furthermore, zinc neodecanoate is finding applications in additive manufacturing (3D printing), where it is incorporated into filaments to improve the mechanical and thermal properties of printed objects. bdmaee.net
A particularly exciting frontier is the use of zinc neodecanoate as a precursor in nanotechnology. bdmaee.net It is used to synthesize zinc oxide (ZnO) nanoparticles, which have unique optical and electrical properties suitable for devices like biosensors and photovoltaic cells. researchgate.netbdmaee.net This role as a precursor for functional nanostructures positions zinc neodecanoate as a key enabler for the next generation of advanced materials. bdmaee.netbdmaee.net
Collaborative Research Initiatives and Industry-Academia Partnerships
Advancing the applications and sustainable production of specialized chemicals like zinc neodecanoate increasingly relies on synergistic collaborations between industry and academic institutions. acs.org While specific large-scale consortia for zinc neodecanoate are not widely publicized, the trend in the broader chemical industry points towards project-specific partnerships to tackle complex research and development challenges. acs.orgprof-research.com
Companies that manufacture metal carboxylates often emphasize their capacity for creating tailor-made solutions, which involves close collaboration with customers to meet specific formulation or process demands. umicore.comumicore.com This implies a partnership model where industry provides the manufacturing expertise and capacity, while clients—often from high-tech sectors—bring specific performance requirements that drive innovation. bdmaee.netyoutube.com These collaborations are essential for developing new applications in fields like nanotechnology, aerospace, and electronics. bdmaee.netbdmaee.net
Academic research plays a crucial role in exploring the fundamental mechanisms and novel applications, such as the use of zinc neodecanoate as a precursor for nanoscale electronics or in advanced catalysts. researchgate.netacs.org The findings from academic labs can then be scaled up and optimized through industrial partnerships. acs.org This symbiotic relationship is critical for translating foundational scientific discoveries into commercially viable technologies and for addressing overarching goals like the development of sustainable chemical manufacturing processes. aiche.orgacs.org
Q & A
Basic Research Questions
Q. What methodological steps are recommended to confirm the identity and purity of Zinc neodecanoate obtained from AldrichCPR?
- Answer : Researchers must independently verify identity and purity due to the lack of analytical data from Sigma-Aldrich . Recommended techniques include:
- Nuclear Magnetic Resonance (NMR) : Confirm molecular structure by comparing H and C NMR spectra with literature data.
- Fourier-Transform Infrared Spectroscopy (FTIR) : Validate functional groups (e.g., carboxylate bands near 1540–1650 cm).
- Elemental Analysis (EA) : Match experimental C/H/N ratios with theoretical values (e.g., CHOZn).
- Thermogravimetric Analysis (TGA) : Assess thermal decomposition patterns to detect impurities .
Q. What standard protocols ensure reproducible handling of Zinc neodecanoate in experimental settings?
- Answer : To minimize variability:
- Storage : Keep under inert atmosphere (argon/nitrogen) at 2–8°C to prevent hydrolysis or oxidation .
- Sample Preparation : Use anhydrous solvents (e.g., THF, DMF) and gloveboxes for moisture-sensitive reactions.
- Documentation : Record batch-specific details (lot number, storage conditions) in supplementary materials to aid reproducibility .
Advanced Research Questions
Q. How can contradictory data on Zinc neodecanoate’s thermal stabilization efficiency in PVC blends be resolved when combined with calcium-zinc stabilizers?
- Answer : Contradictions often arise from experimental variables:
- Ratio Optimization : Test ternary systems (e.g., Zinc neodecanoate:CaSt:ZnSt at 5:4:1) to balance early-stage color inhibition and long-term stability .
- Characterization Methods : Use Congo red tests for static stability and torque rheometry for dynamic stability. Discrepancies may stem from differing test conditions (e.g., temperature ramps in TGA vs. isothermal aging) .
- Statistical Analysis : Apply ANOVA to evaluate significance of stabilizer ratios on thermal aging time .
Q. What experimental design principles apply when studying synergistic effects between Zinc neodecanoate and epoxy soybean oil (ESO) in PVC composites?
- Answer : Key considerations include:
- Control Groups : Compare PVC stabilized with Zinc neodecanoate alone vs. Zinc neodecanoate + ESO (e.g., 2–5 wt% ESO).
- Characterization : Use dynamic mechanical analysis (DMA) to assess glass transition temperature () shifts and TGA to quantify degradation activation energy .
- Mechanistic Probes : Track ZnCl regeneration via X-ray diffraction (XRD) to confirm ESO’s role in neutralizing acidic byproducts .
Q. How can researchers optimize the ratio of Zinc neodecanoate in multi-component stabilizer systems to enhance PVC’s thermal and color stability?
- Answer : A systematic approach involves:
- Design of Experiments (DoE) : Use response surface methodology (RSM) to model interactions between Zinc neodecanoate, CaSt, and ZnSt.
- Performance Metrics : Prioritize static heat stabilization time (via Congo red) and yellowness index (via spectrophotometry) .
- Validation : Cross-check optimized ratios using torque rheometry to evaluate processing stability .
Methodological Notes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
